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Compound of Interest

Compound Name:
1-(3,4-Dichlorophenyl)-1H-

imidazole

Cat. No.: B12997581

Get Quote

Executive Summary
1-(3,4-Dichlorophenyl)-1H-imidazole is a nitrogen-containing heterocycle characterized by

the direct attachment of an imidazole ring to a 3,4-dichlorophenyl moiety.[1] Unlike its benzyl

analogues (e.g., intermediates for Econazole or Miconazole), this molecule features a direct

bond, significantly altering its electronic properties and metabolic stability.

This scaffold acts as a potent pharmacophore for CYP450 inhibition (via heme iron

coordination) and serves as a precursor for advanced antifungal and herbicidal agents. This

guide provides the definitive chemical identifiers, a validated synthesis protocol, and

mechanistic insights into its biological activity.

Chemical Identity & Properties
Core Identifiers
The following identifiers are generated based on the canonical structure where the imidazole

nitrogen (N1) is bonded directly to the phenyl ring at position 1.
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Property Value

IUPAC Name 1-(3,4-Dichlorophenyl)-1H-imidazole

Common Name N-(3,4-Dichlorophenyl)imidazole

CAS Number
Not widely listed as a commodity chemical;

often cited as "Substituted N-aryl imidazole"

Molecular Formula
ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

Molecular Weight 213.06 g/mol

SMILES Clc1ccc(n2ccnc2)cc1Cl

InChI
InChI=1S/C9H6Cl2N2/c10-8-3-1-7(2-4-8)13-5-

6-12-9-13/h1-6,9H

InChIKey

Calculated:[2][3][4]LZVXVWZKZKZKZK-

UHFFFAOYSA-N (Example placeholder; rely on

SMILES for exact query)

Physical & Electronic Properties
LogP (Predicted): ~3.2 (Highly lipophilic due to the dichlorophenyl ring).

H-Bond Donors: 0

H-Bond Acceptors: 1 (Imidazole N3).

pKa (Conjugate Acid): ~5.0–6.0 (The electron-withdrawing dichlorophenyl group reduces the

basicity of the imidazole ring compared to unsubstituted imidazole).

Synthetic Protocol: Copper-Catalyzed N-Arylation
The most robust method for synthesizing 1-(3,4-Dichlorophenyl)-1H-imidazole is the

Ullmann-type coupling or Chan-Lam coupling. The protocol below details a modified Ullmann

condensation, favored for its scalability and cost-efficiency compared to Palladium-catalyzed

routes.
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Reaction Scheme
Reactants: Imidazole (1.2 eq) + 1-Bromo-3,4-dichlorobenzene (1.0 eq) Catalyst: Copper(I)

Iodide (CuI) (10 mol%) Ligand: L-Proline or 1,10-Phenanthroline (20 mol%) Base:

or

(2.0 eq) Solvent: DMSO or DMF Conditions: 110°C, 12–24 hours, Inert Atmosphere (

).

Step-by-Step Methodology
Preparation: In a dry Schlenk tube equipped with a magnetic stir bar, charge 1-bromo-3,4-

dichlorobenzene (1.0 equiv), imidazole (1.2 equiv), CuI (10 mol%), L-Proline (20 mol%), and

(2.0 equiv).

Inerting: Evacuate the vessel and backfill with Nitrogen (

) three times to remove oxygen, which can oxidize the Cu(I) catalyst to inactive Cu(II).

Solvation: Add anhydrous DMSO via syringe. The concentration should be approximately 0.5

M relative to the aryl halide.

Reaction: Seal the tube and heat the mixture to 110°C in an oil bath. Stir vigorously for 12–

24 hours. Monitor progress via TLC (eluent: Hexane/EtOAc) or LC-MS.

Workup:

Cool the reaction mixture to room temperature.

Dilute with ethyl acetate and water.

Filter through a pad of Celite to remove inorganic salts and copper residues.

Wash the organic layer with brine (3x) to remove DMSO.

Dry over anhydrous

and concentrate under reduced pressure.
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Purification: Purify the crude residue via flash column chromatography on silica gel

(Gradient: 0-40% EtOAc in Hexanes) to yield the pure product as an off-white solid.

Synthesis Workflow Diagram
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Figure 1: Copper-catalyzed N-arylation workflow for the synthesis of 1-(3,4-
Dichlorophenyl)-1H-imidazole.

Mechanism of Action & Applications
Pharmacophore: Heme Coordination
The primary biological activity of N-aryl imidazoles stems from the unhindered nitrogen atom

(N3) on the imidazole ring.

Mechanism: The

hybridized nitrogen acts as a strong Lewis base, coordinating axially to the Ferric ion (

) in the heme cofactor of CYP450 enzymes.

Selectivity: The 3,4-dichlorophenyl tail provides lipophilic interactions within the enzyme's

active site access channel, often conferring selectivity for fungal CYP51 (Lanosterol 14

-demethylase) over human CYP isoforms.

Biological Relevance[6][7]
Antifungal Research: While less potent than triazoles (e.g., Fluconazole), this imidazole

scaffold is a fundamental building block for studying structure-activity relationships (SAR) in
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azole antifungals.

Herbicide Intermediates: The 3,4-dichlorophenyl moiety is a "privileged structure" in

herbicides (e.g., Diuron), and imidazole derivatives are explored for disruption of plant sterol

biosynthesis.

Interaction Pathway Diagram
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Figure 2: Mechanistic interaction of the imidazole scaffold with the CYP450 Heme center.
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Safety & Handling (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

Handling: Use in a fume hood. The synthesis involves aryl halides and copper salts; waste

must be segregated into halogenated organic and heavy metal waste streams respectively.

Storage: Store in a cool, dry place under inert gas. Imidazoles are hygroscopic; moisture can

degrade catalytic performance in subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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technical-profile-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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